Methyl 3-dimethylaminomethylbenzofuran-2-carboxylate

• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: methyl 3-[(dimethylamino)methyl]-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C13H15NO3/c1-14(2)8-10-9-6-4-5-7-11(9)17-12(10)13(15)16-3/h4-7H,8H2,1-3H3
• InChI Key: BWJBKTJZIZKKQO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(OC2=CC=CC=C21)C(=O)OC

Description

Methyl 3-dimethylaminomethylbenzofuran-2-carboxylate is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-Bromomethylbenzofuran-2-carboxylic acid methyl ester (269 mg, 1 mmol) was dissolved in anhydrous DMF and added 2M dimethylamine/THF solution (1.5 ml, 3 mmol). After 1-2 h, the reaction was diluted with EtOAc and washed twice with saturated NaHCO3 (aq.) and brine. The organic extract over was dried over Na2SO4 and then concentrated in vacuo. The crude was purified on a silica gel column (5% MeOH in dichloromethane) to give 3-dimethylaminomethylbenzofuran-2-carboxylic acid methyl ester (131 mg).

Synthesis routes and methods II

Procedure details

To a solution of methyl 3-bromomethylbenzofuran-2-carboxylate (269 mg, 1.0 mmol) in DMF was added dimethylamine (2M solution in THF, 1.5 ml, 3 mmol). The reaction mixture was stirred for 1-2 h, diluted with ethyl acetate (50 ml), washed twice with saturated aqueous sodium bicarbonate solution (50 ml) and finally with brine (50 ml). The organic extract was dried over sodium sulfate and then concentrated in vacuo. Purification by flash chromatography on silica gel (5% methanol in dichloromethane) gave methyl 3-dimethylaminomethylbenzofuran-2-carboxylate (131 mg, 0.57 mmol).